Cas no 767-76-0 (1H-Pyrrole,1,2,3,4,5-pentamethyl-)

1H-Pyrrole,1,2,3,4,5-pentamethyl- structure
767-76-0 structure
Product Name:1H-Pyrrole,1,2,3,4,5-pentamethyl-
CAS No:767-76-0
MF:C9H15N
MW:137.222102403641
CID:565641
PubChem ID:69847
Update Time:2025-04-19

1H-Pyrrole,1,2,3,4,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,1,2,3,4,5-pentamethyl-
    • 1,2,3,4,5-pentamethyl-1H-pyrrole
    • 1,2,3,4,5-pentamethylpyrrole
    • 1,2,3,4,5-Pentamethylpyrrol
    • AC1L2CSQ
    • AC1Q2AJN
    • AC1Q3Y05
    • AG-H-06623
    • CTK5E3415
    • NSC65654
    • pentamethyl-pyrrole
    • SureCN77684
    • U5S3XX7F7H
    • NSC-65654
    • SCHEMBL77684
    • 767-76-0
    • DTXSID30227501
    • 1H-Pyrrole, 1,2,3,4,5-pentamethyl-
    • EINECS 212-188-3
    • NSC 65654
    • Pentamethylpyrrol
    • UNII-U5S3XX7F7H
    • AKOS006272460
    • NS00037840
    • Inchi: 1S/C9H15N/c1-6-7(2)9(4)10(5)8(6)3/h1-5H3
    • InChI Key: IQBFHKGECNYUMS-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=C(C)C(C)=C1C

Computed Properties

  • Exact Mass: 137.12055
  • Monoisotopic Mass: 137.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.88
  • Boiling Point: 226°C at 760 mmHg
  • Flash Point: 90.5°C
  • Refractive Index: 1.485
  • PSA: 4.93
  • LogP: 2.25870
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